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CAS No.: 2345-28-0

Cat. No.: S573501

Get Quote

Solubility Profile of 2-Pentadecanone

The table below summarizes the key physical and solubility properties of 2-Pentadecanone essential for

experimental design.

Property Value / Description Source

Chemical Formula C₁₅H₃₀O [1] [2]

Molecular Weight 226.4 g/mol [1] [2]

Physical Form White to waxy mass or crystalline leaves [1]

Melting Point 39 °C - 41 °C [1] [2]

Water Solubility 0.47 mg/L @ 25°C (estimated) [2]

LogP 6.072 (estimated) [2]

Solubility in Organic
Solvents

Soluble in alcohol, propylene glycol, and oils; insoluble in

water.

[1]
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Given its hydrophobic nature, 2-Pentadecanone requires specific formulation approaches for use in aqueous

experimental systems.

Strategy
Recommended Solvents
& Vehicles

Example Protocol from Literature

Organic Solvents Ethanol, acetone,
methylene chloride, oils.

For in vitro larvicidal assays, 2-Pentadecanone was
dissolved in methylene chloride or acetone to

create stock solutions [3].

Aqueous
Suspensions with
Surfactants

5% Tween 20 [4], β-

Cyclodextrin [5].

For oral administration in a rat model, 2-

Pentadecanone was prepared in 5% Tween 20 (5
mL/kg) to form a stable suspension [4].

Co-solvency Mixtures of water-miscible
solvents (e.g., ethanol)

with water or buffer.

A common approach is to first dissolve the
compound in a small volume of a pure organic

solvent, then gradually add the aqueous phase
while mixing to achieve the desired final

concentration.

Experimental Protocol: Administering 2-Pentadecanone
in an Animal Model

This protocol is adapted from a published study on the gastroprotective effects of 2-Pentadecanone in rats

[4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-86347-7
https://scialert.net/fulltext/?doi=ijp.2019.944.952
https://www.mdpi.com/2304-8158/14/9/1552
https://scialert.net/fulltext/?doi=ijp.2019.944.952
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://scialert.net/fulltext/?doi=ijp.2019.944.952
https://www.smolecule.com/products/s573501?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare 2-Pentadecanone Suspension

Vehicle Preparation:
Prepare a 5% (v/v) Tween 20 solution in purified water.

Suspension Formulation:
Add 2-Pentadecanone to the vehicle.

Vortex and/or sonicate to achieve a homogeneous suspension.

Animal Dosing:
Administer via oral gavage.

Typical dose: 10-20 mg/kg body weight.

Ulcer Induction & Analysis:
After 1 hour, induce gastric ulcers.

Sacrifice animals and collect stomachs for analysis.

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: The suspension of 2-Pentadecanone in Tween 20 precipitates quickly. How can I improve its

stability?

Answer: Ensure vigorous vortexing or sonication immediately before administration. Consider using a
magnetic stirrer for continuous mixing during dosing. For cell culture work, alternative solvents like

DMSO might be more appropriate, but ensure the final DMSO concentration is non-cytotoxic (typically
<0.1-1%).

Q2: How can I confirm the concentration of 2-Pentadecanone in my final experimental solution?
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Answer: After preparing your suspension or solution, use analytical techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) to verify the concentration. This is particularly
important for suspensions where the compound is not fully dissolved [5].

Q3: Is 2-Pentadecanone safe to handle?

Answer: An acute toxicity study in rats showed that a single oral dose of 300 mg/kg did not cause
mortality or significant signs of toxicity, suggesting a good safety profile for experimental use at lower

doses [4]. However, always refer to the compound's Safety Data Sheet (SDS) and follow standard
laboratory safety protocols.

Troubleshooting Guide

Problem Possible Cause Solution

Poor Solubility in
Vehicle

Low HLB of

surfactant; incorrect
solvent.

Switch to a different solvent (e.g., propylene glycol) or

use a blend of surfactants. Pre-dissolve in a minimal
volume of ethanol before adding to the aqueous

surfactant solution.

Inconsistent
Experimental
Results

Uneven dosing due

to compound settling.

Standardize the sonication/vortexing time before each

use. Consider using a more powerful homogenizer.
Validate concentration analytically.

Low
Bioavailability

Poor dissolution in
the gastrointestinal

tract.

The use of surfactants like Tween 20 is designed to
mitigate this. Literature shows that this formulation was

effective in a rat model [4].

Key Takeaways and Future Perspectives

Solubility Limitation: The very low water solubility of 2-Pentadecanone is its primary formulation
challenge [2].

Proven Strategy: Using aqueous surfactants like 5% Tween 20 is a validated method for creating
administrable suspensions for in vivo studies [4].

Advanced Techniques: For future work, explore advanced techniques like lipid nanoparticles or
amorphous solid dispersions to further enhance solubility and bioavailability for different

application routes [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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